Cas no 2138394-73-5 (4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138394-73-5
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6062422
• PubChem ID: 165478260
• Update Time: 2025-05-19

4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• 2138394-73-5
• EN300-1077537

• Inchi： 1S/C10H12N2O3/c1-12-5-11-8(6-3-2-4-6)7(9(12)13)10(14)15/h5-6H,2-4H2,1H3,(H,14,15)
• InChI Key： ZAPDJXIUOVTZAO-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C2CCC2)N=CN1C

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70Ų

Additional information on 4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

4-Cyclobutyl-1-Methyl-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid: A Comprehensive Overview

The compound 4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid, identified by the CAS number 2138394-73-5, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in pharmacology and materials science. The structure of this molecule is characterized by a pyrimidine ring system with substituents that include a cyclobutyl group at position 4, a methyl group at position 1, and a carboxylic acid group at position 5. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in various therapeutic areas, including oncology, inflammation, and infectious diseases. The cyclobutyl substituent in this compound is particularly interesting due to its potential to enhance the molecule's stability and bioavailability. Additionally, the presence of a methyl group at position 1 may influence the compound's interaction with biological targets, such as enzymes or receptors.

In terms of synthesis, researchers have developed several methods to prepare this compound efficiently. One common approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method is particularly advantageous for large-scale production and has been adopted by several research groups in the pharmaceutical industry.

The biological activity of 4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Furthermore, it has shown promising results in antitumor assays, where it demonstrated selective cytotoxicity against cancer cells while sparing normal cells.

Another area of interest is the potential application of this compound as a building block for more complex molecular structures. Its versatility as an intermediate makes it valuable in combinatorial chemistry and high-throughput screening campaigns. Researchers have explored its use in constructing heterocyclic frameworks with enhanced pharmacokinetic profiles.

In conclusion, 4-cyclobutyl-1-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid represents a compelling candidate for further exploration in drug development. Its unique chemical structure, coupled with its promising biological activity, positions it as a key player in advancing therapeutic interventions across multiple disease areas. Continued research into its synthesis, mechanism of action, and clinical potential will undoubtedly shed more light on its full capabilities as a medicinal agent.